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Taraxerol acetate Taraxerol acetate Taraxerol acetate is a natural product found in Codonopsis lanceolata, Codonopsis pilosula, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 2189-80-2
VCID: VC20844617
InChI: InChI=1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3/t22-,24+,25+,26-,29-,30-,31-,32+/m0/s1
SMILES: CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C
Molecular Formula: C32H52O2
Molecular Weight: 468.8 g/mol

Taraxerol acetate

CAS No.: 2189-80-2

Cat. No.: VC20844617

Molecular Formula: C32H52O2

Molecular Weight: 468.8 g/mol

* For research use only. Not for human or veterinary use.

Taraxerol acetate - 2189-80-2

Specification

Description Taraxerol acetate is a natural product found in Codonopsis lanceolata, Codonopsis pilosula, and other organisms with data available.
CAS No. 2189-80-2
Molecular Formula C32H52O2
Molecular Weight 468.8 g/mol
IUPAC Name [(3S,4aR,6aR,6aS,8aR,12aR,14aR,14bR)-4,4,6a,6a,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl] acetate
Standard InChI InChI=1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3/t22-,24+,25+,26-,29-,30-,31-,32+/m0/s1
Standard InChI Key YWJGYBXHXATAQY-BOTWUFHUSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@@H]5CC(CC[C@@]5(CC=C4[C@@]3(CC[C@H]2C1(C)C)C)C)(C)C)C)C
SMILES CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C
Canonical SMILES CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C
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